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Compound of Interest

Compound Name: Lapemelanotide zapixetan

Cat. No.: B15598596

Lapemelanotide Zapixetan: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lapemelanotide zapixetan is a complex synthetic peptide-based molecule. While detailed
public data on its specific biological activity, experimental protocols, and signaling pathways are
not extensively available, this document provides a summary of its core chemical properties.
The structural characteristics suggest its potential interaction with specific biological targets,
likely as a modulator of cellular signaling. This guide presents the available chemical structure
information and a generalized signaling pathway relevant to its compound class to facilitate
further research and discussion.

Chemical Structure and Properties

Lapemelanotide zapixetan is a large molecule with a complex structure. The fundamental
chemical information is summarized below.
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Property Value Source
Molecular Formula C79H119N25018 [1]
Molecular Weight 1706.95 g/mol [1]
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Note: The provided SMILES (Simplified Molecular Input Line Entry System) string represents
the two-dimensional structure of the molecule and can be used in cheminformatics software to
generate a visual representation of the chemical structure.

Putative Signaling Pathway

Given the structural elements of Lapemelanotide zapixetan, it is hypothesized to interact with
cell surface receptors, potentially G-protein coupled receptors (GPCRS), which are common
targets for complex peptide-like molecules. Activation of a GPCR typically initiates an
intracellular signaling cascade. A generalized GPCR signaling pathway is depicted below.

Cell Membrane

Tapemelancide Binds Phosphorylates targets leading to
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A generalized G-protein coupled receptor (GPCR) signaling cascade.

Experimental Protocols and Quantitative Data

As of the date of this document, detailed experimental protocols and specific quantitative data
for Lapemelanotide zapixetan are not available in the public domain. This includes, but is not
limited to, data from:

Binding affinity assays

In vitro functional assays

In vivo efficacy studies

Pharmacokinetic and pharmacodynamic studies

Toxicology reports

Researchers interested in this molecule are encouraged to monitor scientific literature and
patent databases for emerging information.

Conclusion

Lapemelanotide zapixetan is a structurally defined chemical entity. While its precise biological
function and mechanism of action remain to be fully elucidated in publicly accessible literature,
its complex peptide-based structure suggests a potential role in modulating cell signaling
pathways, possibly through interaction with receptors like GPCRs. The information provided
herein serves as a foundational reference for researchers and professionals in drug
development. Further investigation is required to fully characterize the pharmacological profile
of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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